![molecular formula C10H11NO3 B556290 N-Benzoyl-L-alanine CAS No. 2198-64-3](/img/structure/B556290.png)
N-Benzoyl-L-alanine
Overview
Description
N-Benzoyl-L-alanine is an N-acylamino acid that is the N-benzoyl derivative of alanine . It has the empirical formula C10H11NO3 . It is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The molecular formula of this compound is C10H11NO3 . Its molecular weight is 193.20 . The structure of this compound has been studied using various techniques .Physical And Chemical Properties Analysis
This compound has a molecular weight of 193.20 and its storage temperature is -20°C . It is very slightly soluble in water .Scientific Research Applications
Chromatography and Optical Resolution : N-Benzoyl-L-alanine derivatives have been used in chromatographic studies. Allenmark, Bomgren, and Borén (1983) investigated direct optical resolution of N-aroyl d,l-amino acids, including this compound, using high-performance liquid chromatography on bovine serum albumin (Allenmark, Bomgren, & Borén, 1983).
Biochemical Enzymatic Studies : this compound has been used to study enzymes like alanine carboxypeptidase and elastase. Kaplan and Dugas (1969) found this compound methyl ester to be an effective substrate for elastase, highlighting the enzyme's pH-independent activity (Kaplan & Dugas, 1969). Additionally, Miyagawa, Harada, and Motoki (1986) purified this compound amidohydrolase from Corynebacterium equi (Miyagawa, Harada, & Motoki, 1986).
Pancreatic Function Evaluation : Uchida and Mogami (2008) used N-Benzoyl-L-tyrosyl-1-13C-L-alanine sodium in a breath test to evaluate pancreatic exocrine function in rats (Uchida & Mogami, 2008).
Pharmacological Research : this compound derivatives have been studied for their potential pharmacological properties. For example, Corry et al. (2009) investigated the anti-proliferative effects of N-(ferrocenyl)benzoyl dipeptide esters, including derivatives of L-alanine, on lung cancer cells (Corry et al., 2009).
Genetic Code Evolution Studies : Ranganathan, Ranganathan, and Bamezai (1984) explored the synthesis of coded α-amino acids, including N-benzoyl phenyl alanine methyl ester, as part of their research on the evolution of the genetic code (Ranganathan, Ranganathan, & Bamezai, 1984).
Thermodynamic Studies : Jacobson, Jacobson, Golshan-Shirazi, and Guiochon (1990) measured adsorption isotherms of N-benzoyl- d - and l -alanine, providing insights into the thermodynamics of enantioselective stationary phases (Jacobson, Jacobson, Golshan-Shirazi, & Guiochon, 1990).
Safety and Hazards
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets through a variety of mechanisms, potentially including binding to specific receptors or enzymes, altering cellular processes, or interacting with other molecules within the cell .
Biochemical Pathways
It is likely that the compound interacts with multiple pathways, potentially influencing a wide range of cellular processes .
Result of Action
Given the compound’s potential interactions with multiple targets and pathways, it is likely that its effects are complex and multifaceted .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like N-Benzoyl-L-alanine. Factors such as temperature, pH, and the presence of other molecules can all potentially impact the compound’s behavior .
Biochemical Analysis
Biochemical Properties
N-Benzoyl-L-alanine interacts with several enzymes and proteins. For instance, it is a substrate for the enzyme this compound amidohydrolase, which is found in certain soil bacteria like Corynebacterium equi . This enzyme hydrolyzes this compound, indicating a key role of this compound in certain biochemical reactions .
Molecular Mechanism
The molecular mechanism of this compound involves interactions with biomolecules at the molecular level. For example, it has been reported that a charge-charge interaction occurs between the amino group on strychnine and a carboxy oxygen atom of this compound .
Metabolic Pathways
This compound is involved in certain metabolic pathways, particularly those involving the enzyme this compound amidohydrolase . Detailed information on the specific metabolic pathways and the enzymes or cofactors it interacts with is currently limited.
properties
IUPAC Name |
(2S)-2-benzamidopropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-7(10(13)14)11-9(12)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)(H,13,14)/t7-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAQVHNZEONHPQG-ZETCQYMHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)O)NC(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40176394 | |
Record name | (2S)-2-(Phenylformamido)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40176394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] | |
Record name | N-Benzoylalanine | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/15259 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
2198-64-3 | |
Record name | N-Benzoyl-L-alanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2198-64-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Benzoylalanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002198643 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2S)-2-(Phenylformamido)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40176394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-benzoylalanine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.911 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of N-Benzoyl-L-alanine in enzymatic studies?
A1: this compound serves as a valuable substrate for investigating the activity and properties of various enzymes. For instance, it's been instrumental in characterizing enzymes like this compound amidohydrolase, found in bacteria like Corynebacterium equi and Pseudomonas putida . These enzymes demonstrate the ability to break down this compound into benzoic acid and the corresponding amino acid. Moreover, studies employing this compound as a substrate have shed light on the kinetic behavior of α-chymotrypsin and the influence of pH on trypsin-catalyzed hydrolysis reactions .
Q2: How does this compound interact with enzymes on a molecular level?
A2: Research suggests that the binding of this compound can occur at distinct sites within certain enzymes. In the case of subtilisin 72, studies utilizing this compound methyl ester revealed the presence of two potential binding sites (denoted as A and B). The specific site of interaction appears to be influenced by the nature of the substrate's acyl group and the leaving group involved in the hydrolysis reaction . This highlights the importance of specific structural features within this compound analogs for their interaction with enzymatic active sites.
Q3: Can you elaborate on the role of this compound in understanding molecular recognition?
A3: this compound plays a key role in unraveling the principles of molecular recognition, particularly in the context of chiral resolution. X-ray crystallography studies have demonstrated its utility in resolving racemic mixtures of amino acids. For example, the crystal structure of the complex formed between this compound and strychnine provided valuable insights into Pasteur's classical method of resolving enantiomers . The observed interactions, including charge-charge interactions and specific van der Waals forces, highlight the crucial role of molecular shape and electronic complementarity in achieving successful chiral recognition.
Q4: Beyond its use in studying enzymes, are there other applications of this compound in scientific research?
A4: Yes, this compound has proven valuable in exploring peptide bond formation in organic solvents. For instance, research has shown that polyethylene glycol-modified papain can catalyze the formation of peptide bonds in benzene using this compound as a building block . This finding suggests potential applications in peptide synthesis and highlights the versatility of this compound in different chemical environments.
Q5: What is the significance of studying the crystal structure of this compound complexes?
A5: Analyzing the crystal structures of this compound complexes with molecules like strychnine and brucine provides crucial information about the mechanisms behind resolving D and L amino acids . These structures illustrate how subtle differences in the three-dimensional arrangements of atoms within these complexes dictate the selectivity and efficiency of chiral recognition processes. This knowledge is fundamental for developing new methods for separating enantiomers, which is crucial in various fields like drug discovery and materials science.
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